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Cat. No.: B083272 Get Quote

An In-depth Technical Guide to the Chemical Properties of Strontium Phosphate

Introduction
Strontium phosphate, specifically tristrontium diphosphate with the chemical formula

Sr₃(PO₄)₂, is an inorganic compound of significant interest in the fields of biomaterials, drug

delivery, and advanced materials science.[1] As a salt of strontium and phosphoric acid, it is a

white, crystalline solid that is insoluble in water.[2] Its biocompatibility and the role of strontium

as a bone-seeking element that can influence bone remodeling processes make it a promising

candidate for applications in bone tissue engineering and orthopedic implants.[1][3] This

technical guide provides a comprehensive overview of the core chemical properties of

strontium phosphate, detailing its structural characteristics, reactivity, and thermal behavior,

supported by experimental protocols for its synthesis and analysis.

Physicochemical Properties
Strontium phosphate is a stable compound with well-defined physical and chemical

characteristics.[3] The primary quantitative properties are summarized below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b083272?utm_src=pdf-interest
https://www.benchchem.com/product/b083272?utm_src=pdf-body
https://www.benchchem.com/product/b083272?utm_src=pdf-body
https://www.benchchem.com/product/b085154
https://en.wikipedia.org/wiki/Strontium_phosphate
https://www.benchchem.com/product/b085154
https://www.benchchem.com/pdf/strontium_phosphate_molecular_formula.pdf
https://www.benchchem.com/product/b083272?utm_src=pdf-body
https://www.benchchem.com/product/b083272?utm_src=pdf-body
https://www.benchchem.com/pdf/strontium_phosphate_molecular_formula.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083272?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

Molecular Formula Sr₃(PO₄)₂ [2][4][5]

Molar Mass 452.8 g/mol [2][4]

Appearance White solid / powder [2][3][6]

Density 4.53 g/cm³ [1][2]

Melting Point ~1600 - 1620 °C [1][2][7]

Solubility in water Insoluble [2][3][7]

Structural Properties and Polymorphism
Strontium phosphate exists in various polymorphic forms, with the orthophosphate

(Sr₃(PO₄)₂) being the most extensively studied.[1] Other significant forms include strontium

metaphosphate (Sr(PO₃)₂) and strontium pyrophosphate (Sr₂P₂O₇).[1]

Orthophosphates
The orthophosphate form, Sr₃(PO₄)₂, exhibits temperature-dependent polymorphism.

β-Strontium Orthophosphate (β-Sr₃(PO₄)₂): This is the stable form at room temperature.[1] It

is isostructural with β-tricalcium phosphate (β-TCP) and crystallizes in the trigonal

(rhombohedral) system.[1][8] The structure consists of isolated phosphate (PO₄) tetrahedra

linked by strontium ions.[1]

α-Strontium Orthophosphate (α-Sr₃(PO₄)₂): This is the high-temperature polymorph, which

has a hexagonal crystal structure.[1] The transition from the β to the α phase occurs at

elevated temperatures.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://en.wikipedia.org/wiki/Strontium_phosphate
https://loradchemical.com/products/strontium-phosphate
https://www.proprep.com/questions/provide-the-chemical-formula-for-strontium-phosphate-sr3po42-and-discuss-its-properties-and-uses
https://en.wikipedia.org/wiki/Strontium_phosphate
https://loradchemical.com/products/strontium-phosphate
https://en.wikipedia.org/wiki/Strontium_phosphate
https://www.benchchem.com/pdf/strontium_phosphate_molecular_formula.pdf
https://www.you-iggy.com/en/chemical-substances/strontium-phosphate/
https://www.benchchem.com/product/b085154
https://en.wikipedia.org/wiki/Strontium_phosphate
https://www.benchchem.com/product/b085154
https://en.wikipedia.org/wiki/Strontium_phosphate
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=9911
https://en.wikipedia.org/wiki/Strontium_phosphate
https://www.benchchem.com/pdf/strontium_phosphate_molecular_formula.pdf
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=9911
https://www.benchchem.com/product/b083272?utm_src=pdf-body
https://www.benchchem.com/product/b085154
https://www.benchchem.com/product/b085154
https://www.benchchem.com/product/b085154
https://www.benchchem.com/product/b085154
https://pmc.ncbi.nlm.nih.gov/articles/PMC7650610/
https://www.benchchem.com/product/b085154
https://www.benchchem.com/product/b085154
https://www.benchchem.com/product/b085154
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083272?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Polymorph
Crystal
System

Space Group
Lattice
Constants (a,
c)

Reference

β-Sr₃(PO₄)₂
Trigonal /

Rhombohedral
R3m

a = 5.39 Å, c =

19.78 Å
[2]

α-Sr₃(PO₄)₂ Hexagonal - - [1]

Other Forms
Strontium Metaphosphate (Sr(PO₃)₂): This form contains infinite chains of phosphate

tetrahedra and is known to crystallize in several polymorphic forms, including monoclinic and

triclinic structures.[1]

Strontium Pyrophosphate (Sr₂P₂O₇): This compound contains diphosphate (P₂O₇) groups.[1]

The synthesis of Eu²⁺-doped Sr₂P₂O₇ has been explored for phosphor applications.[9]
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Forms and Polymorphism of Strontium Phosphate.

Reactivity and Stability
Solubility and Dissolution
Strontium phosphate is characterized by its insolubility in water.[2][7] However, its solubility is

pH-dependent. In acidic solutions, strontium hydrogen phosphate (SrHPO₄) can form, which

exhibits higher solubility.[10] The dissolution process in acidic environments is a key

mechanism for ion release in biomedical applications and for the immobilization of heavy metal

ions like Pb²⁺ from wastewater.[10] The reaction with strong acids like concentrated nitric acid

is used in analytical tests, such as the ammonium molybdate test, to confirm the presence of

the phosphate anion.[11]

Thermal Stability
The anhydrous form of strontium phosphate is thermally stable, with a high melting point of

approximately 1620 °C, which allows for its use in high-temperature applications like ceramics.

[1][3] The hydrated form, Sr₃(PO₄)₂·4H₂O, decomposes to the anhydrous form when heated to

900 °C.[2] Studies on strontium-substituted β-tricalcium phosphate (β-TCP) show that strontium

can have a stabilizing effect, slightly increasing the transition temperature to the α-form.[12]

Conversely, strontium substitution in other calcium phosphates, like octacalcium phosphate

(OCP), can decrease thermal stability.[12]

Hydrolysis
In aqueous environments, particularly when prepared via precipitation, the tetrahydrate form of

strontium phosphate can slowly hydrolyze to form strontium hydroxyapatite

(Sr₁₀(PO₄)₆(OH)₂).[2] This transformation is significant in the context of biomaterials, as

hydroxyapatite is the main mineral component of bone.

Experimental Protocols
Synthesis via Aqueous Precipitation
This method is commonly used to produce strontium phosphate, often as a hydrated

precipitate, by reacting soluble precursors.[1][2]
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Objective: To synthesize strontium phosphate tetrahydrate via a precipitation reaction.

Materials: Strontium nitrate (Sr(NO₃)₂), tripotassium phosphate (K₃PO₄) or diammonium

hydrogen phosphate ((NH₄)₂HPO₄), deionized water, ammonium hydroxide (NH₄OH) or

sodium hydroxide (NaOH) for pH adjustment.[2][13]

Methodology:

Precursor Preparation: Prepare separate aqueous solutions of a soluble strontium salt

(e.g., 0.3 M Sr(NO₃)₂) and a phosphate source (e.g., 0.2 M K₃PO₄).[2]

Reaction: Slowly add the phosphate solution to the strontium solution under constant

stirring. A white precipitate of strontium phosphate tetrahydrate will form immediately.[2]

[13] The chemical equation is: 3 Sr(NO₃)₂ + 2 K₃PO₄ → Sr₃(PO₄)₂↓ + 6 KNO₃.[2]

pH Control: During the reaction, maintain the pH of the mixture at a desired level (typically

between 7 and 11) by the dropwise addition of a base like NH₄OH.[13]

Aging: Allow the precipitate to age in the mother liquor, typically for 24 hours, to promote

crystal growth and improve crystallinity.[13]

Separation and Washing: Separate the precipitate from the solution by filtration or

centrifugation. Wash the collected solid repeatedly with deionized water to remove

residual ions.

Drying: Dry the final product in an oven at a low temperature (e.g., 80-100 °C) to obtain

the hydrated form. For the anhydrous form, calcination at higher temperatures (e.g., 900

°C) is required.[2]

Prepare
Sr(NO₃)₂ Solution

Mix Solutions
(Controlled pH 7-11)

Prepare
K₃PO₄ Solution

Precipitation of
Sr₃(PO₄)₂·4H₂O

Age Precipitate
(e.g., 24h)

Filter and Wash
with DI Water

Dry (80°C) or
Calcine (900°C)

Final Product:
Sr₃(PO₄)₂
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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